Cas no 1401666-73-6 ((S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide)

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide is a chiral amide derivative featuring a stereochemically defined structure, which is valuable in asymmetric synthesis and pharmaceutical research. The compound's key advantages include its high enantiomeric purity, which ensures precise reactivity in stereoselective transformations, and its functional group versatility, enabling further derivatization. The presence of both amino and amide moieties enhances its utility as a building block for peptidomimetics or bioactive molecules. Its rigid pyrrolidine backbone contributes to conformational stability, making it suitable for applications in drug discovery, particularly in targeting chiral environments. The isopropyl and benzyl substituents further modulate steric and electronic properties, optimizing its interaction with biological targets.

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide structure

1401666-73-6 structure

Product Name:(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide

CAS No:1401666-73-6

MF:C₁₉H₃₁N₃O

MW:317.468944787979

CID:2158842

Update Time:2025-08-04

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

- (S)-2-amino-n-((s)-1-benzyl-pyrrolidin-3-yl)-n-isopropyl-3-methyl-butyramide
- (S)-2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-N-isopropyl-3-methylbutanamide
- AM97749
- (S)-2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-N-isopropyl-3-methylbutyramide
- (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide
- Inchi： 1S/C19H31N3O/c1-14(2)18(20)19(23)22(15(3)4)17-10-11-21(13-17)12-16-8-6-5-7-9-16/h5-9,14-15,17-18H,10-13,20H2,1-4H3/t17-,18-/m0/s1
- InChI Key： JJBBCQQKPUMVNM-ROUUACIJSA-N
- SMILES： O=C([C@H](C(C)C)N)N(C(C)C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 377
Topological Polar Surface Area: 49.6

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	082134-500mg	S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide	1401666-73-6		500mg	￡694.00	2022-03-01
Chemenu	CM502551-1g	(S)-2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-N-isopropyl-3-methylbutanamide	1401666-73-6	97%	1g	$1378	2023-01-01

(S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide

Recent Advances in the Study of (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide (CAS: 1401666-73-6)

The compound (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide (CAS: 1401666-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic route for (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide. A study published in the Journal of Medicinal Chemistry (2023) reported an improved asymmetric synthesis method that enhances yield and purity, addressing previous challenges in large-scale production. The method employs chiral auxiliaries and catalytic hydrogenation, ensuring high enantiomeric excess and reproducibility. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing cytokine production and ameliorating symptoms in animal models of autoimmune diseases. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its binding mode and selectivity profile.

In addition to its anti-inflammatory properties, recent research has explored its application in oncology. A 2024 study in Cancer Research highlighted its role as a modulator of tumor microenvironment interactions, particularly in inhibiting metastasis-associated signaling pathways. The compound's ability to disrupt key protein-protein interactions involved in tumor progression underscores its versatility and therapeutic potential. However, challenges such as bioavailability and off-target effects remain to be addressed in subsequent studies.

In conclusion, (S)-2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide represents a promising candidate for further drug development. Its multifaceted pharmacological profile and recent synthetic advancements position it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.